Cas no 1804719-19-4 (4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1804719-19-4
• MF: C₇H₄F₅N₃O₂
• MW: 257.11757850647
• CID: 4855707
• Update Time: 2025-05-21

4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5N3O2/c8-6(9)4-5(15(16)17)3(13)2(1-14-4)7(10,11)12/h1,6H,(H2,13,14)
• InChI Key： DIQOVCFGDKTRQY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(=C1N)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.1
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1804719-19-4, commonly referred to as 4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science due to its unique structural properties and potential applications. Recent studies have highlighted its role in the development of novel bioactive agents, making it a subject of intense research interest.

Pyridine derivatives like this compound are known for their versatility in chemical synthesis and their ability to interact with biological systems. The presence of multiple functional groups—namely the amino group (-NH₂), difluoromethyl (-CHF₂), nitro (-NO₂), and trifluoromethyl (-CF₃) groups—contributes to its diverse chemical reactivity and biological activity. These groups also influence the molecule's electronic properties, making it a valuable substrate for further chemical modifications.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure of 4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine. Quantum mechanical calculations have revealed that the nitro group significantly enhances the electron-withdrawing effects on the pyridine ring, while the trifluoromethyl group imparts steric hindrance and increases lipophilicity. These insights have been instrumental in designing analogs with improved pharmacokinetic profiles for drug development.

The synthesis of this compound typically involves a multi-step process, often starting from a pyridine precursor. The introduction of the nitro group is achieved through nitration reactions, while the trifluoromethyl group can be introduced via electrophilic substitution or other fluorination techniques. The amino group is usually added in a subsequent step, ensuring proper regioselectivity and minimizing side reactions.

One of the most promising applications of 4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine lies in its potential as a lead compound for agrochemicals. Recent studies have demonstrated its efficacy as a herbicide and fungicide, with field trials showing remarkable selectivity towards target pests while maintaining low toxicity to non-target organisms. This dual functionality makes it an attractive candidate for integrated pest management systems.

In the pharmaceutical sector, this compound has shown potential as a scaffold for developing anti-tumor agents. Preclinical studies indicate that it exhibits selective cytotoxicity against various cancer cell lines, potentially through modulation of key signaling pathways involved in cell proliferation and apoptosis. Researchers are currently exploring its ability to inhibit specific kinases, which could pave the way for novel cancer therapies.

The structural uniqueness of 4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine also makes it an intriguing candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. Recent findings suggest that it could serve as a versatile platform for creating metal-organic frameworks (MOFs) with tailored properties.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for assessing its safety profile. Studies on biodegradation pathways have revealed that it undergoes rapid microbial transformation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This information is vital for regulatory assessments and ensuring sustainable use practices.

In conclusion, 4-Amino-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine represents a versatile and multifaceted molecule with significant potential across various industries. Its unique combination of functional groups, coupled with recent advances in synthetic methodologies and computational modeling, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.